Cas no 1806354-59-5 (Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate
• CAS No: 1806354-59-5
• MF: C₁₀H₆F₃NO₂S
• MW: 261.220351696014
• CID: 4951610
• Update Time: 2025-06-23

Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO2S/c1-16-9(15)5-2-6(4-14)8(7(17)3-5)10(11,12)13/h2-3,17H,1H3
• InChI Key： HYWAOYMWXZWOJA-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OC)C=C(C#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 2.5
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate

Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate (CAS No. 1806354-59-5): An Overview of Its Properties and Applications

Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate (CAS No. 1806354-59-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinctive functional groups, including a cyano group, a mercapto group, and a trifluoromethyl group, exhibits a range of interesting properties that make it valuable for various applications.

The molecular structure of Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate is particularly noteworthy. The presence of the cyano group (−CN) imparts strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The mercapto group (−SH) is known for its ability to form stable complexes with metal ions, making it useful in coordination chemistry and catalysis. The trifluoromethyl group (−CF₃) adds significant fluorine content, which can enhance the lipophilicity and metabolic stability of the compound.

Recent research has highlighted the potential of Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate in various applications. In medicinal chemistry, this compound has been explored as a potential lead molecule for drug development. Its unique combination of functional groups allows it to interact with biological targets in novel ways, potentially leading to new therapeutic agents. For instance, studies have shown that compounds with similar structures exhibit anti-inflammatory and anti-cancer properties, suggesting that Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate could be a valuable starting point for developing new drugs.

In materials science, the multifunctional nature of Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate makes it an attractive candidate for the synthesis of advanced materials. The cyano and mercapto groups can participate in various chemical reactions, such as polymerization and cross-linking, while the trifluoromethyl group can enhance the material's thermal stability and chemical resistance. These properties are particularly useful in the development of coatings, adhesives, and other functional materials.

The synthesis of Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate has been extensively studied to optimize yield and purity. Common synthetic routes involve multistep processes that include nucleophilic substitution reactions, condensation reactions, and functional group transformations. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, it is important to note that while Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

The future prospects for Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, its unique electronic properties make it an interesting candidate for use in organic electronics and photovoltaic devices. Additionally, its ability to form stable complexes with metal ions could lead to new applications in catalysis and sensor technology.

In conclusion, Methyl 3-cyano-5-mercapto-4-(trifluoromethyl)benzoate (CAS No. 1806354-59-5) is a multifaceted compound with a wide range of potential applications in various fields. Its unique combination of functional groups makes it a valuable tool for researchers and developers working in organic chemistry, medicinal chemistry, materials science, and beyond. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on science and technology.